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Abstract

Small Humanin-Like Peptide 4 (SHLP-4) is a recently identified microprotein belonging to the
class of mitochondrial-derived peptides (MDPs). Encoded by a small open reading frame within
the mitochondrial 16S ribosomal RNA (MT-RNR2) gene, SHLP-4 is a key player in cellular
signaling, demonstrating a notable impact on cell proliferation. This technical guide provides a
comprehensive overview of the discovery, origin, and biological functions of SHLP-4, with a
focus on the experimental protocols used for its characterization and the available quantitative
data. Furthermore, this document outlines the current understanding of its signaling pathways
and presents visual representations of key experimental workflows.

Discovery and Origin

The discovery of SHLP-4, along with five other Small Humanin-Like Peptides (SHLP1-3, 5-6),
was the result of an in silico search for potential small open reading frames (SORFs) within the
16S rRNA region of the mitochondrial DNA. This research, conducted by Cobb et al. in 2016,
identified six sequences encoding peptides ranging from 20 to 38 amino acids in length. The
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existence of these peptides was subsequently confirmed through immunoblotting and their
transcripts validated by gPCR and Northern blotting.

Genetic Locus and Peptide Sequence

SHLP-4 originates from the MT-RNR2 gene, the same mitochondrial gene that encodes for the
16S ribosomal RNA and another well-studied MDP, Humanin. The peptide sequence of human
SHLP-4 is:

Met-Leu-Glu-Val-Met-Phe-Leu-Val-Asn-Arg-Arg-Gly-Lys-lle-Cys-Arg-Val-Pro-Phe-Thr-Phe-Phe-
Asn-Leu-Ser-Leu

Tissue Distribution

Immunoblot analysis has revealed a specific tissue distribution pattern for SHLP-4. In mice,
SHLP-4 expression has been detected in the liver and prostate.[1] This distinct expression
pattern suggests a specialized physiological role for SHLP-4 in these tissues.

Biological Function: A Role in Cell Proliferation

Current research indicates that SHLP-4 is a biologically active peptide with a significant
function in regulating cell growth. In vitro studies have demonstrated that SHLP-4 can increase
the proliferation of specific cell lines.[1]

Quantitative Data on Cell Proliferation

The primary quantitative data on the proliferative effects of SHLP-4 comes from studies on
mouse pancreatic beta-cell line (NIT-1). The following table summarizes the observed effects.

Effect on
. . Proliferation
Cell Line Treatment Concentration . Reference
(relative to
control)
. [Cobb et al.,
Synthetic SHLP- ~1.25-fold _
NIT-1 100 nM ) 2016, Aging
4 increase

(Albany NY)][1]
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Note: The quantitative value is an estimation based on the graphical data presented in the cited
publication.

Experimental Protocols

The following section details the methodologies employed in the key experiments to elucidate
the function of SHLP-4.

Cell Culture

o Cell Lines: Mouse pancreatic beta-cell line (NIT-1) and human prostate cancer cell line
(22Rv1) were utilized.

e Culture Conditions: Cells were maintained in RPMI-1640 medium supplemented with 10%
fetal bovine serum (FBS), 100 U/mL penicillin, and 100 pg/mL streptomycin at 37°C in a
humidified atmosphere of 5% CO?2.

Cell Proliferation Assay (BrdU Incorporation)

This assay measures the rate of DNA synthesis as an indicator of cell proliferation.
e Procedure:
o Cells were seeded in 96-well plates and allowed to adhere.

o The culture medium was replaced with serum-free medium containing 100 nM of synthetic
SHLP-4 or a control peptide.

o After 24 hours of incubation, 5-bromo-2'-deoxyuridine (BrdU) was added to each well.

o Incubation was continued for a further 4 hours to allow for BrdU incorporation into newly
synthesized DNA.

o The cells were then fixed, and the DNA was denatured.
o A peroxidase-conjugated anti-BrdU antibody was added to detect the incorporated BrdU.

o The substrate solution was added, and the colorimetric reaction was measured using a
microplate reader at 450 nm.
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Figure 1. Experimental workflow for the BrdU cell proliferation assay.

Signaling Pathway

The precise signaling pathway through which SHLP-4 exerts its proliferative effects has not yet
been fully elucidated. However, based on the known mechanisms of other mitochondrial-
derived peptides, particularly Humanin and SHLP2, some potential pathways can be
hypothesized.

Humanin is known to interact with cell surface receptor complexes, leading to the activation of
the JAK/STAT and MAPK/ERK signaling pathways. Similarly, SHLP2 has been shown to induce
the phosphorylation of STAT3 and ERK. It is plausible that SHLP-4 may also utilize one or
more of these pathways to promote cell proliferation. Further research, including receptor
binding studies and analysis of downstream effector phosphorylation, is required to confirm the
specific signaling cascade activated by SHLP-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

